Cas no 21448-81-7 (Brn 0584815)

Brn 0584815 structure
Brn 0584815 structure
Product name:Brn 0584815
CAS No:21448-81-7
MF:C17H22N4O5
MW:362.38038
CID:911809
PubChem ID:129009785

Brn 0584815 Chemical and Physical Properties

Names and Identifiers

    • Brn 0584815
    • 8-carbamoyloxymethyl-6-ethylamino-8a-hydroxy-1,5-dimethyl-1,1a,2,8,8a,8b-hexahydro-azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
    • [6-(ethylamino)-8a-hydroxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
    • 7-Aethylamino-9a-hydroxy-1a-methyl-mitosan
    • AC1L2NYC
    • AC1Q6AFA
    • AR-1A9156
    • BL-6355
    • KST-1A2776
    • NSC325313
    • [6-(Ethylamino)-8a-hydroxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl hydrogen carbonimidate
    • 21448-81-7
    • DTXSID50944041
    • NSC-325313
    • Inchi: InChI=1S/C17H22N4O5/c1-4-19-11-7(2)13(22)12-10(14(11)23)8(6-26-16(18)24)17(25)15-9(20(15)3)5-21(12)17/h8-9,15,19,25H,4-6H2,1-3H3,(H2,18,24)
    • InChI Key: NRQVSGHYSATPKZ-UHFFFAOYSA-N
    • SMILES: CCNC1=C(C(=O)C2=C(C1=O)C(C3(N2CC4C3N4C)O)COC(=O)N)C

Computed Properties

  • Exact Mass: 362.15916
  • Monoisotopic Mass: 362.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.5
  • Boiling Point: 608.9°C at 760 mmHg
  • Flash Point: 322.1°C
  • Refractive Index: 1.673
  • PSA: 124.97
  • LogP: -0.34530

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